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Compound of Interest

Compound Name: 5-Bromopyridine-2-carboxylic acid

Cat. No.: B189602 Get Quote

For researchers and scientists in the dynamic field of drug development, the proper handling

and disposal of specialized chemical reagents is a cornerstone of laboratory safety and

regulatory compliance. This guide provides essential, step-by-step procedures for the safe

disposal of 5-Bromopyridine-2-carboxylic acid, ensuring the protection of both laboratory

personnel and the environment.

Key Properties for Handling and Disposal
A thorough understanding of a substance's properties is the first step toward safe

management. Below is a summary of key quantitative data for 5-Bromopyridine-2-carboxylic
acid.

Property Value Source

Molecular Formula C6H4BrNO2 [1]

Molecular Weight 202.01 g/mol [1]

Physical State Solid [1]

Appearance White [1]

Melting Point >300 °C [1]
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Standard Operating Procedure for Disposal
The disposal of 5-Bromopyridine-2-carboxylic acid must be conducted in a manner that

mitigates its hazardous properties, which include causing skin and serious eye irritation, and

potential respiratory irritation.[2] Adherence to institutional, local, and national regulations is

mandatory.

Experimental Protocol: Waste Neutralization and
Disposal
Objective: To safely prepare and dispose of 5-Bromopyridine-2-carboxylic acid waste in

accordance with standard laboratory safety protocols and regulatory requirements.

Materials:

Waste 5-Bromopyridine-2-carboxylic acid

Approved, labeled hazardous waste container[1][2]

Personal Protective Equipment (PPE):

Chemical splash goggles[1]

Appropriate protective gloves[1]

Lab coat or other protective clothing[3]

Fume hood or well-ventilated area[1]

Chemical spill kit

Procedure:

Personnel Protection: Before handling the chemical, don all required personal protective

equipment, including chemical splash goggles, gloves, and a lab coat.[1][3] All handling of

the solid material or its containers should be performed in a designated fume hood or a well-

ventilated area to avoid inhalation of dust.[1]
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Waste Identification and Segregation:

Confirm that the waste is solely 5-Bromopyridine-2-carboxylic acid. Do not mix with

other waste streams unless explicitly permitted by your institution's waste management

plan.

Keep the chemical in its original container if possible.

Containerization:

Carefully transfer the waste material into a designated and clearly labeled hazardous

waste container.[1] The container must be robust, compatible with the chemical, and have

a tightly sealing lid to prevent leaks or spills.[2]

Ensure the container is labeled with "Hazardous Waste" and the full chemical name: "5-
Bromopyridine-2-carboxylic acid."

Accidental Release Measures:

In the event of a spill, use proper personal protective equipment.[1]

Vacuum or sweep up the material and place it into a suitable disposal container.[1]

Prevent the chemical from entering the environment, including drains.[1]

Storage Pending Disposal:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area.[2][4]

The storage area should be away from incompatible materials such as strong oxidizing

agents, strong acids, and strong bases.[2]

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.
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Dispose of the contents and the container at an approved waste disposal plant.[2][4][5]

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste and must consult federal, state, and local regulations for

complete and accurate classification.[1]

Disposal Workflow Visualization
The following diagram illustrates the logical steps and decision points involved in the proper

disposal of 5-Bromopyridine-2-carboxylic acid.
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Caption: Disposal workflow for 5-Bromopyridine-2-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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